![molecular formula C19H21NO7S B3550822 ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate](/img/structure/B3550822.png)
ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate
Overview
Description
Ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate is a chemical compound that belongs to the class of sulfonamide-based drugs. It has been studied extensively for its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate has been studied for its potential applications in the treatment of various diseases such as cancer, inflammation, and bacterial infections. It has been shown to exhibit potent inhibitory activity against certain enzymes such as carbonic anhydrase and matrix metalloproteinases. This makes it a promising candidate for the development of new drugs that target these enzymes.
Mechanism of Action
The mechanism of action of ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate involves the inhibition of specific enzymes that are involved in various biological processes. For example, it has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. This inhibition can lead to a decrease in the growth and proliferation of cancer cells. Additionally, it has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the breakdown of extracellular matrix proteins. This can lead to a decrease in inflammation and tissue damage.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes that it inhibits. For example, inhibition of carbonic anhydrase can lead to a decrease in the growth and proliferation of cancer cells. Inhibition of matrix metalloproteinases can lead to a decrease in inflammation and tissue damage. Additionally, it has been shown to exhibit antibacterial activity against certain strains of bacteria.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate in lab experiments include its potent inhibitory activity against specific enzymes, its ability to exhibit antibacterial activity, and its potential applications in the development of new drugs. However, there are also limitations to its use, such as its potential toxicity and the need for further studies to determine its safety and efficacy.
Future Directions
There are several future directions for research on ethyl 4-({[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonyl}amino)benzoate. These include further studies on its potential applications in the treatment of cancer, inflammation, and bacterial infections. Additionally, there is a need for studies to determine its safety and efficacy in vivo. Further research is also needed to determine the optimal dosage and administration route for this compound. Finally, there is a need for the development of new analogs of this compound that exhibit improved potency and selectivity against specific enzymes.
properties
IUPAC Name |
ethyl 4-[[4-(2-ethoxy-2-oxoethoxy)phenyl]sulfonylamino]benzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO7S/c1-3-25-18(21)13-27-16-9-11-17(12-10-16)28(23,24)20-15-7-5-14(6-8-15)19(22)26-4-2/h5-12,20H,3-4,13H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNIICSYKPBFBSI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)COC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO7S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.